Cas no 1208814-10-1 (4-Bromo-3-chloro-7-fluoroquinoline)

• Product Name: 4-Bromo-3-chloro-7-fluoroquinoline
• CAS No: 1208814-10-1
• MF: C₉H₄BrClFN
• MW: 260.490163803101
• MDL: MFCD13619700
• CID: 2854097
• PubChem ID: 45925764
• Update Time: 2025-05-19

4-Bromo-3-chloro-7-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-7-fluoroquinoline
• 1208814-10-1
• CS-0366769
• MFCD13619700
• DTXSID30672653

• MDL： MFCD13619700
• Inchi： 1S/C9H4BrClFN/c10-9-6-2-1-5(12)3-8(6)13-4-7(9)11/h1-4H
• InChI Key： LTUIVJKSXMZDLK-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C2C=C(C=CC2=1)F)Cl

Computed Properties

• Exact Mass: 258.91997g/mol
• Monoisotopic Mass: 258.91997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

4-Bromo-3-chloro-7-fluoroquinoline Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-Bromo-3-chloro-7-fluoroquinoline

Introduction to 4-Bromo-3-chloro-7-fluoroquinoline (CAS No: 1208814-10-1)

4-Bromo-3-chloro-7-fluoroquinoline, with the chemical formula C₉H₄BrClFN₂O, is a fluorinated quinoline derivative that has garnered significant attention in the field of medicinal chemistry due to its versatile structural properties and potential applications in drug development. This compound is characterized by the presence of both bromo and chloro substituents on the quinoline ring, which enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. The fluorine atom at the 7-position introduces additional electronic and steric effects, influencing the compound's biological activity and pharmacokinetic profile.

The synthesis of 4-Bromo-3-chloro-7-fluoroquinoline involves a multi-step process that typically begins with the functionalization of a quinoline precursor. The introduction of bromine and chlorine at specific positions on the ring requires precise control over reaction conditions, including temperature, solvent choice, and catalyst selection. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

One of the most compelling aspects of 4-Bromo-3-chloro-7-fluoroquinoline is its potential as a building block for the development of novel therapeutic agents. Quinoline derivatives have a long history of use in medicine, particularly in the treatment of infectious diseases. The structural features of this compound, including its bromo and chloro substituents, make it an attractive candidate for further derivatization to create compounds with enhanced biological activity. For instance, studies have shown that modifications at these positions can significantly alter the binding affinity to biological targets, leading to improved efficacy and reduced side effects.

In recent years, there has been growing interest in fluorinated quinolines due to their unique pharmacological properties. The fluorine atom can influence metabolic stability, lipophilicity, and cell membrane permeability, all of which are critical factors in drug design. The presence of multiple halogen atoms in 4-Bromo-3-chloro-7-fluoroquinoline adds another layer of complexity, allowing for fine-tuning of these properties through structural modifications. This has led to several promising candidates entering preclinical development for various therapeutic indications.

Research has also explored the antimicrobial properties of 4-Bromo-3-chloro-7-fluoroquinoline and its derivatives. Quinolines are well-known for their activity against Gram-negative bacteria, and the introduction of additional halogen atoms can enhance this activity by improving binding to bacterial DNA gyrase and topoisomerase IV. Studies have demonstrated that compounds with similar structural motifs exhibit potent activity against multidrug-resistant strains, making them valuable candidates for addressing emerging infectious diseases.

The role of computational chemistry in the design and optimization of 4-Bromo-3-chloro-7-fluoroquinoline cannot be overstated. Advanced computational methods allow researchers to predict the biological activity of different derivatives before synthesizing them, significantly reducing the time and cost associated with drug discovery. These techniques have been instrumental in identifying lead compounds that exhibit high affinity for target enzymes and receptors while minimizing off-target effects.

Another area where 4-Bromo-3-chloro-7-fluoroquinoline has shown promise is in the development of anticancer agents. Quinoline derivatives have been investigated for their ability to inhibit key enzymes involved in tumor growth and progression. The halogenated structure of this compound provides multiple sites for further functionalization, enabling the creation of molecules that can selectively target cancer cells. Preliminary studies have indicated that certain derivatives exhibit potent antitumor activity in vitro and in vivo, warranting further investigation into their potential as chemotherapeutic agents.

The pharmacokinetic profile of 4-Bromo-3-chloro-7-fluoroquinoline is another critical factor that influences its therapeutic potential. The presence of fluorine atoms can enhance metabolic stability, while the bromo and chloro substituents can affect distribution and excretion. Understanding these properties is essential for optimizing dosing regimens and minimizing adverse effects. Advanced pharmacokinetic modeling techniques have been employed to predict how different derivatives will behave in vivo, providing valuable insights into their potential clinical utility.

Future directions in the study of 4-Bromo-3-chloro-7-fluoroquinoline include exploring its use as a scaffold for designing next-generation therapeutics. By leveraging computational chemistry and high-throughput screening techniques, researchers aim to identify new analogs with improved pharmacological properties. Additionally, investigating the mechanisms by which this compound exerts its biological effects will provide a deeper understanding of its therapeutic potential and guide future drug development efforts.

In conclusion, 4-Bromo-3-chloro-7-fluoroquinoline (CAS No: 1208814-10-1) is a structurally interesting compound with significant potential in medicinal chemistry. Its unique halogenated quinoline framework makes it a valuable intermediate for synthesizing novel therapeutic agents with applications ranging from antimicrobial therapy to cancer treatment. As research continues to uncover new ways to exploit its structural features, this compound is poised to play an important role in the development of next-generation pharmaceuticals.